Cas no 2091932-86-2 (2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]-)

• Product Name: 2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]-
• CAS No: 2091932-86-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5255132
• Update Time: 2025-06-12

2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]-

• Inchi： 1S/C12H13NO/c13-7-1-2-10-3-5-11(6-4-10)12-8-14-9-12/h3-6,12H,7-9,13H2
• InChI Key： DXLXUDGDOVQZSY-UHFFFAOYSA-N
• SMILES： C(N)C#CC1=CC=C(C2COC2)C=C1

Additional information on 2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]-

Introduction to 2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- (CAS No. 2091932-86-2)

2-Propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]-, identified by the CAS number 2091932-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both propargylamine and oxetanyl functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- incorporates a phenyl ring substituted with an oxetanyl moiety at the para position relative to the amine functionality. The propargylamine group, featuring a terminal alkyne (-C≡CH) and an amine (-NH₂) moiety, provides a versatile scaffold for further chemical modifications. This combination of structural features makes the compound a promising candidate for various applications in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of oxetane-containing compounds due to their ability to enhance binding affinity and metabolic stability. The oxetanyl group in 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- is particularly noteworthy, as it can facilitate the formation of stable, three-membered cyclic structures that are often found in biologically active molecules.

The phenyl ring in this compound serves as a hydrophobic anchor, improving solubility and membrane permeability, which are critical factors for drug-like properties. Additionally, the presence of both propargyl and amine functionalities allows for diverse chemical transformations, including nucleophilic additions, condensation reactions, and coupling processes. These attributes make 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- a valuable intermediate in synthetic chemistry.

In the context of drug discovery, 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- has been explored for its potential as a precursor in the synthesis of novel pharmacophores. The propargylamine moiety is particularly interesting because it can participate in Sonogashira coupling reactions, enabling the introduction of aryl or vinyl groups at the alkyne terminus. This reactivity has been leveraged in the development of small-molecule inhibitors targeting various therapeutic pathways.

Recent studies have demonstrated that oxetane-substituted phenethylamines exhibit notable pharmacological effects. For instance, derivatives of this class have shown promise in modulating neurotransmitter receptors and ion channels. The structural motif present in 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- aligns well with these findings, suggesting that it may serve as a foundation for developing next-generation neuromodulators.

The synthesis of 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxetane ring via cycloaddition reactions and subsequent functionalization of the phenyl ring with an appropriate substituent. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes.

The pharmacokinetic profile of 2-propyn-1-amine, 3-[4-(3-oxetanyl)phenyl]- is another area of interest. Computational modeling and experimental studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These assessments are crucial for determining its suitability as a lead compound for further development. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for clinical investigation.

Emerging research indicates that oxetane-containing molecules may exhibit unique interactions with biological targets due to their rigid three-membered ring structure. This rigidity can enhance binding specificity and reduce off-target effects. The incorporation of such motifs into drug candidates like 2-propyn-1-amine, 3-[4-(3-oxytanyl)phenyl]- could lead to more effective and safer therapeutic agents.

The versatility of 2-propyn-1-am ine, 3-[4-(o-xetylanil)]phen yl-* also extends to its potential use as a building block for peptidomimetics. By introducing suitable side chains or modifications, this compound can be tailored to mimic peptide sequences while avoiding their inherent limitations such as susceptibility to enzymatic degradation. This approach has been increasingly adopted in drug design to achieve higher bioavailability and prolonged activity.

In conclusion,2-propy n-l-am ine, 3-[4-(o-xetylanil)]phen yl-* (CAS No. 2091932- -86- -z) represents an exciting opportunity for medicinal chemists seeking innovative scaffolds for drug discovery. Its unique structural features, coupled with its synthetic accessibility, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, further exploration into its biological activities and potential applications is anticipated, paving the way for groundbreaking advancements in pharmaceutical science.